Cas no 1173018-75-1 (2,3-Butanedione-13C2)
2,3-Butanedione-13C2 structure
Product Name:2,3-Butanedione-13C2
CAS No:1173018-75-1
MF:C4H6O2
MW:88.0745511054993
CID:1061101
Update Time:2025-04-20
2,3-Butanedione-13C2 Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Butanedione-13C2
- butane-2,3-dione
- 2,3,4-TRIMETHOXY-BENZYLAMINE
- 2,3-Butanedione-1,4-13C2
- Biacetyl-1,4-13C2
- Diacetyl-1,4-13C2
-
- Inchi： 1S/C4H6O2/c1-3(5)4(2)6/h1-2H3/i1+1,2+1
- InChI Key： QSJXEFYPDANLFS-ZDOIIHCHSA-N
- SMILES： O=C([13CH3])C([13CH3])=O
Computed Properties
- Exact Mass: 88.04350
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
Experimental Properties
- PSA: 34.14000
- LogP: 0.16440
2,3-Butanedione-13C2 Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
1173018-75-1 (2,3-Butanedione-13C2) Related Products
- 22026-37-5(2,3-Butanedione-d6 (Major))
- 4417-81-6(Butanal, 2-oxo-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
